Cas no 996-12-3 (2,2-Dimethylhexanal)

• Product Name: 2,2-Dimethylhexanal
• CAS No: 996-12-3
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD22054101
• CID: 1992697
• PubChem ID: 523230
• Update Time: 2025-04-21

2,2-Dimethylhexanal Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylhexanal
• 2,2-Dimethyl-n-hexanal
• EN300-1218196
• 2,2-dimethyl-n-hexaldehyde
• 996-12-3
• D93253
• Hexanal, 2,2-dimethyl-
• AKOS022633326
• F2147-6052
• 2,2-dimethyl hexanal
• SCHEMBL1410619
• STR07256
• DTXSID80335165

• MDL： MFCD22054101
• Inchi： 1S/C8H16O/c1-4-5-6-8(2,3)7-9/h7H,4-6H2,1-3H3
• InChI Key： PGEITMLMCONAGQ-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)CCCC

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8310 (estimate)
• Melting Point: 13.5°C (estimate)
• Boiling Point: 167.67°C (estimate)
• Refractive Index: 1.4159 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes